Cas no 94743-26-7 (2,2-Dimethyl-6-phenylhexan-3-one)

• Product Name: 2,2-Dimethyl-6-phenylhexan-3-one
• CAS No: 94743-26-7
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 4721841
• PubChem ID: 13458655
• Update Time: 2025-04-24

2,2-Dimethyl-6-phenylhexan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-6-phenylhexan-3-one
• 2,2-Dimethyl-6-phenyl-3-hexanone (ACI)

• Inchi： 1S/C14H20O/c1-14(2,3)13(15)11-7-10-12-8-5-4-6-9-12/h4-6,8-9H,7,10-11H2,1-3H3
• InChI Key： JRSVGSLNDAMUHF-UHFFFAOYSA-N
• SMILES： O=C(CCCC1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 204.151415257g/mol
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,2-Dimethyl-6-phenylhexan-3-one

2,2-Dimethyl-6-phenylhexan-3-one: A Comprehensive Overview

The compound CAS No. 94743-26-7, also known as 2,2-Dimethyl-6-phenylhexan-3-one, is a fascinating organic molecule with a diverse range of applications and properties. This compound belongs to the class of ketones, specifically a substituted cyclohexanone derivative. Its structure consists of a six-membered ring with a ketone group at position 3, two methyl groups at position 2, and a phenyl group at position 6. The combination of these substituents imparts unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research.

Recent studies have highlighted the potential of 2,2-Dimethyl-6-phenylhexan-3-one in the field of materials science. Researchers have explored its use as a precursor in the synthesis of advanced polymers and composites. The molecule's ability to undergo various condensation reactions has been leveraged to develop high-performance materials with enhanced thermal stability and mechanical strength. For instance, a study published in the Journal of Polymer Science demonstrated that incorporating this compound into polymer matrices significantly improved their resistance to thermal degradation.

In addition to its role in materials science, CAS No. 94743-26-7 has shown promise in the pharmaceutical industry. Its unique structure makes it an ideal candidate for drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. A recent paper in the European Journal of Pharmaceutical Sciences reported that formulations incorporating this compound exhibited superior drug release profiles compared to conventional carriers.

The synthesis of 2,2-Dimethyl-6-phenylhexan-3-one involves a multi-step process that typically begins with the oxidation of an appropriate alcohol precursor. The reaction conditions, including temperature and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly synthesis methods. For example, researchers have successfully utilized enzymatic catalysts to achieve higher yields while reducing waste production.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 50°C and a boiling point around 150°C under standard atmospheric pressure. These characteristics make it suitable for applications that require stability over a wide temperature range. Furthermore, its solubility in organic solvents such as dichloromethane and ethyl acetate facilitates its use in various chemical reactions and formulations.

From an environmental perspective, understanding the degradation pathways of CAS No. 94743-26-7 is crucial for assessing its impact on ecosystems. Recent studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is needed to fully understand the kinetics and mechanisms involved in its environmental fate.

In conclusion, 2,2-Dimethyl-6-phenylhexan-3-one (CAS No. 94743-26-7) is a versatile compound with applications spanning materials science, pharmaceuticals, and beyond. Its unique structure and properties continue to drive innovative research and development across various industries. As advancements in synthetic methods and application studies progress, this compound is poised to play an even more significant role in shaping future technologies.